Cas no 677304-98-2 (N-{1-azabicyclo2.2.2octan-3-yl}-2H-indazole-3-carboxamide)

N-{1-azabicyclo2.2.2octan-3-yl}-2H-indazole-3-carboxamide structure
677304-98-2 structure
Product Name:N-{1-azabicyclo2.2.2octan-3-yl}-2H-indazole-3-carboxamide
CAS No:677304-98-2
MF:C15H18N4O
MW:270.329622745514
CID:4137109
PubChem ID:56654068
Update Time:2025-04-24

N-{1-azabicyclo2.2.2octan-3-yl}-2H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-carboxamide, N-1-azabicyclo[2.2.2]oct-3-yl-
    • N-{1-azabicyclo2.2.2octan-3-yl}-2H-indazole-3-carboxamide
    • N-(1-azabicyclo[2.2.2]octan-3-yl)-1H-indazole-3-carboxamide
    • EN300-1716522
    • AKOS009131401
    • 677304-98-2
    • SCHEMBL45698
    • N-{1-azabicyclo[2.2.2]octan-3-yl}-2H-indazole-3-carboxamide
    • Inchi: 1S/C15H18N4O/c20-15(14-11-3-1-2-4-12(11)17-18-14)16-13-9-19-7-5-10(13)6-8-19/h1-4,10,13H,5-9H2,(H,16,20)(H,17,18)
    • InChI Key: TXCYUSKWBHUVEP-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(C(NC2C3CCN(CC3)C2)=O)=N1

Computed Properties

  • Exact Mass: 270.14806121Da
  • Monoisotopic Mass: 270.14806121Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 61Ų

N-{1-azabicyclo2.2.2octan-3-yl}-2H-indazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N-{1-azabicyclo2.2.2octan-3-yl}-2H-indazole-3-carboxamide Related Literature

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